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Compound of Interest

Compound Name: Rhodinyl acetate

Cat. No.: B085566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the characterization of rhodinyl acetate as a

Certified Reference Material (CRM). It details the analytical methods for establishing its purity

and identity, compares its performance with other relevant standards, and presents supporting

experimental data and protocols for its certification.

Introduction to Rhodinyl Acetate
Rhodinyl acetate (CAS No. 141-11-7) is an organic ester with a characteristic fresh, rose-like

odor, making it a valuable ingredient in the fragrance and flavor industries.[1][2] As a Certified

Reference Material, it serves as a high-purity standard for analytical method validation, quality

control, and research and development in cosmetics, food science, and pharmaceutical

analysis. Its chemical formula is C₁₂H₂₂O₂ and it has a molecular weight of 198.30 g/mol .[3]

Physicochemical Properties
The fundamental properties of rhodinyl acetate are critical for its use as a reference material.

These properties are meticulously measured and verified during the certification process.
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Property Value Reference

Appearance Colorless to pale yellow liquid [1]

Purity ≥ 98.0% [1]

Specific Gravity
0.89400 to 0.90400 @ 25.00

°C
[4][5]

Refractive Index
1.45100 to 1.45700 @ 20.00

°C
[4][5]

Boiling Point
256.4 °C at 760 mmHg

(estimated)
[6]

Flash Point 96.11 °C (205.00 °F) TCC [4][5]

Solubility
Soluble in alcohol and oils,

limited in water
[1]

Purity Determination and Impurity Profiling
The certification of rhodinyl acetate as a CRM necessitates a thorough assessment of its

purity using a mass balance approach, which is considered a high-precision method for purity

determination.[7] This involves the independent quantification of the main component, organic

impurities, water content, and non-volatile impurities.

Hypothetical Purity Assignment for a CRM Batch
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Parameter Method Result Uncertainty (k=2)

Purity by GC-FID

Gas Chromatography-

Flame Ionization

Detection

99.85% 0.10%

Water Content Karl Fischer Titration 0.05% 0.01%

Non-Volatile Impurities Gravimetry < 0.01% -

Organic Impurities GC-MS 0.10% 0.03%

Assigned Purity (Mass

Balance)
- 99.80% 0.11%

Note: The data in this table is representative and intended to illustrate the characterization

process.

Comparison with Alternative Reference Materials
While a direct CRM-to-CRM comparison for rhodinyl acetate is not readily available, a

comparison can be made between a certified rhodinyl acetate and other non-certified,

analytical grade standards.
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Feature
Rhodinyl Acetate

CRM

Analytical Grade

Rhodinyl Acetate

Other Rose Esters

(e.g., Citronellyl

Acetate)

Traceability
Metrologically

traceable to SI units.
Not traceable. Varies by supplier.

Certified Purity

Yes, with a detailed

certificate of analysis

and uncertainty

statement.

Purity stated, but not

certified.

Often provided with a

typical purity range.

Impurity Profile
Characterized and

quantified.

Major impurities may

be listed.
Generally not detailed.

Intended Use

Quantitative analysis,

method validation,

instrument calibration.

General laboratory

use, qualitative

analysis.

Primarily for fragrance

formulation and

research.

Regulatory

Compliance

Meets requirements

for high-stakes

applications (e.g.,

pharma QC).

May not meet

stringent regulatory

requirements.

Compliance with

industry standards

(e.g., IFRA).[8]

Experimental Protocols
Detailed methodologies are crucial for the transparent and reproducible characterization of a

CRM.

Purity Determination by Gas Chromatography (GC-FID)
Instrument: Agilent 7890B GC system with FID detector.

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

Injector Temperature: 250 °C.

Detector Temperature: 300 °C.
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Oven Program: Initial temperature 60 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold

for 5 min.

Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Injection Volume: 1 µL (split ratio 50:1).

Quantification: Area normalization method, with relative correction factors for identified

impurities.

Identification of Organic Impurities by GC-Mass
Spectrometry (GC-MS)

Instrument: GC-MS system (e.g., Agilent 6890N GC with 5973N MS detector).

Column: J&W DB-624 capillary column (60 m × 0.32 mm × 0.25 μm).[7]

MS Conditions: Electron ionization (EI) mode at 70 eV. Mass range scanned from m/z 35 to

500.

Identification: Comparison of mass spectra with reference libraries (e.g., NIST).

Water Content by Karl Fischer Titration
Method: Coulometric Karl Fischer titration.

Apparatus: Metrohm 831 KF Coulometer or equivalent.

Sample Amount: Approximately 1 g, accurately weighed.

Procedure: The sample is injected into the titration cell containing the Karl Fischer reagent.

The water content is determined electrochemically.

Non-Volatile Impurities by Gravimetry
Procedure: A known amount of the rhodinyl acetate sample (e.g., 5 g) is accurately

weighed into a tared dish. The sample is heated in an oven at 105 °C until a constant weight
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is achieved. The residue is weighed, and the percentage of non-volatile impurities is

calculated.

Visualizing the Certification Workflow and
Comparison
Workflow for CRM Characterization

Sample Preparation

Analytical Testing

Data Analysis & Certification

Raw Rhodinyl Acetate

Purity by GC-FID

Impurity ID by GC-MS

Water Content (KF)

Non-Volatile Impurities

Mass Balance Calculation Uncertainty Budget Certificate of Analysis
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Caption: Workflow for the characterization of rhodinyl acetate as a CRM.

Comparison of Reference Material Grades
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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